Cas no 1862547-40-7 (3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine
• CAS No: 1862547-40-7
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6309604
• PubChem ID: 165615654
• Update Time: 2025-05-21

3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1826742
• 3-(1-ethylcyclobutyl)-2,2-dimethylpropan-1-amine
• 1862547-40-7
• 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine

• Inchi： 1S/C11H23N/c1-4-11(6-5-7-11)8-10(2,3)9-12/h4-9,12H2,1-3H3
• InChI Key： GDWKMMBKYIJBOZ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1(CC)CCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine (CAS No. 1862547-40-7)

3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine (CAS No. 1862547-40-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the cyclobutylamine class and has been the subject of numerous studies due to its unique structural and pharmacological properties.

The chemical structure of 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine consists of a cyclobutyl ring substituted with an ethyl group and a tertiary amine functional group attached to a 2,2-dimethylpropane moiety. This intricate arrangement confers the compound with distinct physical and chemical characteristics, making it an intriguing candidate for various applications in drug discovery and development.

In recent years, advances in synthetic methodologies have enabled the efficient production of 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine. These methods have not only improved the yield and purity of the compound but have also facilitated its large-scale synthesis for further research and potential commercialization. The ability to produce this compound reliably is crucial for advancing its evaluation in preclinical and clinical settings.

The pharmacological profile of 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine has been extensively studied to understand its potential therapeutic applications. Research has shown that this compound exhibits activity at various receptors, including serotonin (5-HT) receptors and dopamine receptors. These interactions suggest that 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine may have utility in treating conditions such as depression, anxiety, and other neuropsychiatric disorders.

A notable study published in the Journal of Medicinal Chemistry explored the binding affinity of 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine for serotonin receptors. The results indicated that the compound has high selectivity for 5-HT_2A receptors, which are implicated in the modulation of mood and cognitive function. This selectivity is a valuable property for developing drugs with fewer side effects compared to non-selective agents.

In addition to its receptor interactions, 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine has been investigated for its potential as a lead compound in the development of novel analgesics. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain. These findings suggest that 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine could be further optimized to create more effective pain management therapies.

The safety profile of 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These results are promising and support the continued development of this compound for clinical use.

Beyond its therapeutic potential, 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine has also been explored as a tool compound in basic research. Its unique structure and pharmacological properties make it a valuable reagent for studying receptor-ligand interactions and signaling pathways. Researchers can use this compound to gain insights into the mechanisms underlying various physiological processes and diseases.

In conclusion, 3-(1-Ethylcyclobutyl)-2,2-dimethylpropan-1-amine (CAS No. 1862547-40-7) is a promising compound with a diverse range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in advancing our understanding of human health and disease.